Cas no 303163-07-7 (2-Pyridinamine,4-[2-butyl-4-(3-methylphenyl)-5-thiazolyl]-N-(2-phenylethyl)-)

2-Pyridinamine,4-[2-butyl-4-(3-methylphenyl)-5-thiazolyl]-N-(2-phenylethyl)- structure
303163-07-7 structure
Product Name:2-Pyridinamine,4-[2-butyl-4-(3-methylphenyl)-5-thiazolyl]-N-(2-phenylethyl)-
CAS No:303163-07-7
MF:C27H29N3S
MW:427.604264974594
CID:1442172
PubChem ID:10274135
Update Time:2025-04-20

2-Pyridinamine,4-[2-butyl-4-(3-methylphenyl)-5-thiazolyl]-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,4-[2-butyl-4-(3-methylphenyl)-5-thiazolyl]-N-(2-phenylethyl)-
    • 4-[2-butyl-4-(3-methylphenyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)pyridin-2-amine
    • 303163-07-7
    • DTXSID90437705
    • N-[4-[2-BUTYL-4-(3-METHYLPHENYL)-1,3-THIAZOL-5-YL]-2-PYRIDYL]-N-(2-PHENYLETHYL)AMINE
    • SCHEMBL4266863
    • Inchi: 1S/C27H29N3S/c1-3-4-13-25-30-26(22-12-8-9-20(2)18-22)27(31-25)23-15-17-29-24(19-23)28-16-14-21-10-6-5-7-11-21/h5-12,15,17-19H,3-4,13-14,16H2,1-2H3,(H,28,29)
    • InChI Key: WCKYFUICHIUXND-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CN=C(C=2)NCCC2C=CC=CC=2)=C(C2C=CC=C(C)C=2)N=C1CCCC

Computed Properties

  • Exact Mass: 427.20847
  • Monoisotopic Mass: 427.20821911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 37.81
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